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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available quantitative ecotoxicity and environmental fate data for Disperse
Red 54 is limited. This guide summarizes the available information and incorporates data from

structurally similar analogue compounds to provide a comprehensive overview.

Introduction
Disperse Red 54 (C.I. 11131) is a single azo class dye with the molecular formula

C₁₉H₁₈ClN₅O₄ and a molecular weight of 415.83 g/mol .[1] It is used in the textile industry for

dyeing synthetic fibers. Like many azo dyes, its environmental persistence, potential for

bioaccumulation, and the toxicity of its degradation products are of concern. This technical

guide provides an in-depth analysis of the ecotoxicity and environmental fate of Disperse Red
54, drawing from available literature and data on analogous compounds.

Ecotoxicity Profile
Direct experimental data on the aquatic toxicity of Disperse Red 54 is not readily available in

the public domain. Therefore, data from the structurally similar azo dyes, Disperse Red 1 and

Disperse Red 13, are presented as analogues to infer potential ecotoxicological effects.

Aquatic Toxicity Data (Analogue Compounds)
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Compound Test Organism Endpoint Duration Value (mg/L)

Disperse Red 1 Daphnia similis EC50 48h 0.80

Disperse Red 13 Daphnia similis EC50 48h

Not specified, but

toxicity increased

in the presence

of the chlorine

substituent

compared to

Disperse Red

1[2]

Note: The presence of a chlorine substituent in Disperse Red 13, which is also present in

Disperse Red 54, was shown to increase its toxicity to Daphnia similis compared to Disperse

Red 1.[2]

Experimental Protocols for Aquatic Toxicity Testing
(General Guidance)
Standardized ecotoxicity testing is typically conducted following OECD (Organisation for

Economic Co-operation and Development) guidelines to ensure data quality and comparability.

Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio).

Test Substance Preparation: A stock solution of Disperse Red 54 is prepared. Due to its low

water solubility, a solvent or dispersant may be required, with appropriate solvent controls

included in the test design.

Test Design: A limit test at 100 mg/L or a full range-finding and definitive test with a series of

concentrations is performed.

Exposure: Fish are exposed to the test concentrations for 96 hours under controlled

conditions (temperature, light, oxygen).

Observations: Mortality and sub-lethal effects are recorded at 24, 48, 72, and 96 hours.
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Data Analysis: The LC50 (lethal concentration for 50% of the test organisms) is calculated

using appropriate statistical methods.

Test Organism:Daphnia magna or Daphnia pulex.

Test Substance Preparation: As described for the fish toxicity test.

Test Design: A semi-static or static test with a range of concentrations and a control.

Exposure: Daphnids are exposed for 48 hours under controlled conditions.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 (effective concentration for 50% of the test organisms) for

immobilization is calculated.

Test Organism: A recommended green algae species, such as Pseudokirchneriella

subcapitata.

Test Substance Preparation: As described previously.

Test Design: Algal cultures are exposed to a series of test concentrations and a control.

Exposure: The test is conducted over 72 hours under constant illumination and temperature.

Observations: Algal growth is measured, typically by cell counts or spectrophotometry.

Data Analysis: The EC50 for growth inhibition is calculated.

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key parameters include biodegradation, soil sorption, and bioaccumulation.

Biodegradation
Several studies have investigated the biodegradation of Disperse Red 54 by microorganisms.
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Microorganism Condition Decolorization Duration
Degradation
Product
Identified

Brevibacillus

laterosporus

Optimized (pH 7,

40°C)

100% (at 50

mg/L)
48 h

N-(1λ³-chlorinin-

2-yl)acetamide[3]

[4]

Bacterial

Consortium
Not specified

84.17% (by

Bacillus cereus)
24 h

Not specified for

Disperse Red 54

The following protocol is based on the study of Disperse Red 54 degradation by Brevibacillus

laterosporus.[3][4]

Microorganism and Culture Conditions:Brevibacillus laterosporus is cultured in a suitable

nutrient broth.

Decolorization Assay:

A known concentration of Disperse Red 54 (e.g., 50 mg/L) is added to the bacterial

culture.

The culture is incubated under optimized conditions (e.g., pH 7, 40°C) for a specific

duration (e.g., 48 hours).

Samples are withdrawn at regular intervals, centrifuged to remove bacterial cells, and the

absorbance of the supernatant is measured at the dye's maximum wavelength to

determine the percentage of decolorization.

Enzyme Assays: Activities of enzymes potentially involved in degradation (e.g., tyrosinase,

veratryl alcohol oxidase, NADH-DCIP reductase) are measured spectrophotometrically.

Analysis of Degradation Products:

The supernatant from the decolorized culture is extracted with a suitable solvent (e.g.,

ethyl acetate).
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The extract is concentrated and analyzed using techniques such as High-Performance

Liquid Chromatography (HPLC), High-Pressure Thin Layer Chromatography (HPTLC),

Fourier Transform Infrared Spectroscopy (FTIR), and Gas Chromatography-Mass

Spectrometry (GC-MS) to identify the metabolites.

Soil Sorption
The soil sorption coefficient (Koc) is a measure of a chemical's tendency to adsorb to soil

organic carbon. A high Koc value indicates that the substance is likely to be immobile in soil.

No experimental Koc value for Disperse Red 54 was found in the searched literature. As a

disperse dye with low water solubility, it is expected to have a significant potential to adsorb to

sediments.

Bioaccumulation
The bioconcentration factor (BCF) is an indicator of a substance's potential to accumulate in

living organisms. High BCF values suggest a risk of bioaccumulation in the food chain. No

experimental BCF value for Disperse Red 54 was found. Disperse dyes are generally

characterized as hydrophobic and lipophilic, indicating a potential for bioconcentration.

Visualizations
Proposed Biodegradation Pathway of Disperse Red 54
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Caption: Proposed biodegradation pathway of Disperse Red 54.
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Caption: General workflow for a Disperse Red 54 biodegradation study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ecotoxicity and Environmental Fate of Disperse Red 54:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#ecotoxicity-and-environmental-fate-of-
disperse-red-54]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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